2,6-Dichloro-4-methylpyridin-3-ol

• Molecular Formula: C6H5Cl2NO
• Molecular Weight: 178.01 g/mol
• IUPAC Name: 2,6-dichloro-4-methylpyridin-3-ol
• InChI: InChI=1S/C6H5Cl2NO/c1-3-2-4(7)9-6(8)5(3)10/h2,10H,1H3
• InChI Key: OYZSJXBJSJATNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1O)Cl)Cl

Description

2,6-Dichloro-4-methylpyridin-3-ol is a chemical compound with the molecular formula C6H5Cl2NO and a molecular weight of 178.02 g/mol . It is a derivative of pyridine, characterized by the presence of two chlorine atoms and a methyl group attached to the pyridine ring. This compound is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-Dichloro-4-methylpyridin-3-ol typically involves the chlorination of 4-methylpyridin-3-ol. The reaction is carried out using chlorine gas in the presence of a suitable catalyst, such as iron(III) chloride, under controlled temperature and pressure conditions . The reaction proceeds through electrophilic substitution, where chlorine atoms replace hydrogen atoms at the 2 and 6 positions of the pyridine ring.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors to ensure consistent quality and yield. The process involves the use of high-purity starting materials and optimized reaction conditions to minimize by-products and maximize the efficiency of the chlorination reaction .

Chemical Reactions Analysis

Types of Reactions

2,6-Dichloro-4-methylpyridin-3-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides using oxidizing agents such as hydrogen peroxide or peracids.

Reduction: Reduction reactions can convert the compound into less chlorinated derivatives using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can replace chlorine atoms with other functional groups, such as hydroxyl or amino groups, using nucleophiles like sodium hydroxide or ammonia.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, peracids; mild to moderate temperatures.

Reduction: Lithium aluminum hydride; anhydrous conditions.

Substitution: Sodium hydroxide, ammonia; aqueous or alcoholic solvents.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Less chlorinated pyridine derivatives.

Substitution: Hydroxyl or amino-substituted pyridine derivatives.

Scientific Research Applications

2,6-Dichloro-4-methylpyridin-3-ol has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential as an antimicrobial and antifungal agent due to its ability to disrupt microbial cell membranes.

Medicine: Explored for its potential therapeutic effects in treating certain diseases, including cancer and infectious diseases.

Industry: Utilized in the production of specialty chemicals and as a building block for the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of 2,6-Dichloro-4-methylpyridin-3-ol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets microbial cell membranes, leading to increased permeability and cell lysis.

Pathways Involved: It disrupts the electron transport chain in microbial cells, leading to the generation of reactive oxygen species and subsequent cell death.

Comparison with Similar Compounds

Similar Compounds

2,6-Dichloropyridine: Similar in structure but lacks the methyl group at the 4 position.

2,6-Dichloropyridine N-oxide: An oxidized derivative with an N-oxide functional group.

2,6-Dibromopyridine: Contains bromine atoms instead of chlorine.

Uniqueness

2,6-Dichloro-4-methylpyridin-3-ol is unique due to the presence of both chlorine atoms and a methyl group, which confer distinct chemical and biological properties.